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Compound of Interest

Compound Name: Heptadecan-9-YL acrylate

Cat. No.: B15378875 Get Quote

Essential Safety and Handling Guide for
Heptadecan-9-YL Acrylate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

Heptadecan-9-YL acrylate (CAS No. 2982740-96-3). The following procedural guidance is

based on available safety data and best practices for the handling of acrylate compounds.

Hazard Identification and Safety Summary
Heptadecan-9-YL acrylate is a colorless to yellow liquid. Based on available information, this

compound is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning
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The primary risks associated with Heptadecan-9-YL acrylate involve skin and eye contact,

inhalation, and ingestion. As with other acrylate monomers, there is also a potential for allergic

skin reactions upon repeated contact.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety.

PPE Category Specification Rationale

Hand Protection
Double gloving with nitrile

gloves.

Acrylate monomers can

penetrate standard latex or

vinyl gloves. Double gloving

provides enhanced protection.

Eye Protection
Chemical splash goggles or a

face shield.

To prevent eye irritation from

splashes.

Skin and Body Laboratory coat. To protect against skin contact.

Respiratory
Use in a well-ventilated area or

with a fume hood.

To avoid inhalation of vapors

and prevent respiratory

irritation.

Safe Handling and Operational Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.[1]

Recommended storage temperature is between 2-8°C.

Handling and Use:

Ensure a safety shower and eyewash station are readily accessible.
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Always handle Heptadecan-9-YL acrylate within a certified chemical fume hood to minimize

inhalation exposure.

Dispense the liquid carefully to avoid splashing.

Keep containers tightly closed when not in use to prevent vapor release.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

First Aid Measures:

Exposure Route First Aid Procedure

If Swallowed
Call a poison center or doctor immediately for

treatment advice.

In Case of Skin Contact
Immediately wash the skin with plenty of soap

and water.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

If Inhaled
Move the person to fresh air and keep them

comfortable for breathing.

Disposal Plan
The disposal of Heptadecan-9-YL acrylate and its contaminated waste must be handled in

accordance with local, state, and federal regulations.

Waste Categorization:

Liquid Waste: Unused or waste Heptadecan-9-YL acrylate is considered hazardous waste.

Do not dispose of it down the drain.[2]
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Solid Waste: Contaminated materials such as gloves, paper towels, and empty containers

should also be treated as hazardous waste.

Disposal Procedure:

Collect Liquid Waste: Collect all liquid waste containing Heptadecan-9-YL acrylate in a

designated, properly labeled, and sealed container.

Collect Solid Waste: Place all contaminated solid materials in a separate, clearly labeled

hazardous waste container.

Storage Pending Disposal: Store waste containers in a designated secondary containment

area away from incompatible materials.

Arrange for Professional Disposal: Contact your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company to arrange for pickup and

proper disposal.

Logical Workflow for Safe Handling
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Caption: Workflow for the safe handling of Heptadecan-9-YL acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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